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Compound of Interest

Compound Name: Solvent Black 46

Cat. No.: B12343797

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of Solvent Black 46, a complex azo dye.
The content delves into its chemical identity, physicochemical properties, the fundamental
principles of its synthesis, and standard characterization methodologies. Furthermore, this
guide touches upon the toxicological profile and the potential biological interactions
characteristic of this class of compounds, offering a relevant perspective for professionals in
drug development and life sciences.

Chemical Identity and Structure

Solvent Black 46 is a solvent-soluble dye characterized by the presence of the azo
chromophore (-N=N-), which is fundamental to its color. While its exact structure is not
consistently published, it is identified as a complex organic salt. The most frequently cited
molecular formula is Ca3sH4sNeO3S, with a corresponding molecular weight of approximately
726.93 g/mol .[1][2][3] Its chemical identity is registered under CAS No. 65294-17-9.[1][2][3]

The structure is understood to be a salt complex, likely involving a large organic cation and an
azo-containing anionic component. This complex nature contributes to its solubility in organic
solvents and its applications in inks and plastics.[4][5][6]

Physicochemical and Fastness Properties

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b12343797?utm_src=pdf-interest
https://www.benchchem.com/product/b12343797?utm_src=pdf-body
https://www.benchchem.com/product/b12343797?utm_src=pdf-body
http://www.worlddyevariety.com/solvent-dyes/solvent-black-46.html
https://www.khushidyechem.com/solvent-dyes/black/46
http://www.dimacolorgroup.com/product_detail_en/id/829.html
http://www.worlddyevariety.com/solvent-dyes/solvent-black-46.html
https://www.khushidyechem.com/solvent-dyes/black/46
http://www.dimacolorgroup.com/product_detail_en/id/829.html
https://www.medchemexpress.com/solvent-black-46.html
https://enochdye.com/pigments/tds/?color83.html
https://www.epsilonpigments.com/solvent-dyes/oil-soluble-dyes/Solvent-Black/Solvent-Black-46.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12343797?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The properties of Solvent Black 46 make it suitable for various industrial applications, primarily
in printing inks.[5] It appears as a reddish to bluish-black powder.[3][5] Key quantitative data
are summarized in the tables below.

Table 1: Physical and Chemical Properties of Solvent Black 46

Property Value Reference(s)
Molecular Formula Ca3H46N6O3S [1112][3]
Molecular Weight 726.93 g/mol [11[2][3]

CAS Number 65294-17-9 [1][21[3]
Appearance Black Powder [7]

Shade Reddish / Bluish Black [3][5]

Melting Point 130 °C [8]

Heat Resistance ~200 °C [7]

Density 0.50 - 1.45 g/cm?3 [71[9]

Water Solubility Insoluble [3]

Table 2: Solubility Data for Solvent Black 46

Solvent Solubility (g/L) Reference(s)

Ethanol 18 [5]

Additional data not consistently
available

Table 3: Fastness Properties of Solvent Black 46
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Property Rating (Scale 1-8) Reference(s)
Light Fastness 6-7 [7]
Acid Resistance 5 [7]
Alkali Resistance 5 [7]
Water Resistance 5 9]

Synthesis of Azo Dyes: A General Protocol

The synthesis of azo dyes is a well-established process in organic chemistry, primarily involving
two key steps: diazotization and azo coupling.[10] While the specific manufacturing method for
Solvent Black 46 is proprietary, the following section details a representative experimental
protocol for synthesizing a simple azo dye, which illustrates the core chemical transformations.

Experimental Protocol: Synthesis of an Azo Dye

This protocol describes the synthesis of an azo dye from an aromatic amine.
Materials:

e Primary Aromatic Amine (e.g., Aniline or a derivative)

e Sodium Nitrite (NaNOz2)

o Concentrated Hydrochloric Acid (HCI)

o Coupling Agent (e.g., 2-Naphthol or another electron-rich aromatic)

e Sodium Hydroxide (NaOH)

e Ice

» Deionized Water

o Beakers, Magnetic Stirrer, Filtration Apparatus

Procedure:
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» Diazotization (Formation of the Diazonium Salt):

o

Dissolve the primary aromatic amine in a solution of concentrated HCl and water in a
beaker.

Cool the beaker in an ice bath to a temperature between 0-5 °C. This is critical as
diazonium salts are unstable at higher temperatures.[11]

In a separate beaker, prepare a solution of sodium nitrite in cold deionized water.

Add the sodium nitrite solution dropwise to the cold amine solution while stirring
continuously. Maintain the temperature below 5 °C throughout the addition.[10]

The reaction mixture will form the aryl diazonium salt. A small amount of urea can be
added to quench any excess nitrous acid.[11]

e Azo Coupling:

In a separate beaker, dissolve the coupling agent (e.g., 2-Naphthol) in an aqueous
solution of sodium hydroxide. This forms a phenoxide ion, which is highly activated for
electrophilic aromatic substitution.

Cool this coupling solution in an ice bath.

Slowly add the cold diazonium salt solution to the cold coupling agent solution with
vigorous stirring.[10]

An intensely colored precipitate of the azo dye will form immediately.

Continue stirring the mixture in the ice bath for 15-30 minutes to ensure the reaction goes
to completion.

¢ Isolation and Purification:

o lIsolate the solid azo dye product by vacuum filtration.

o Wash the filter cake with cold deionized water to remove any unreacted salts.
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o The crude product can be purified by recrystallization from an appropriate solvent (e.g.,
ethanol).

o Dry the purified dye in a desiccator or a low-temperature oven.

Step 1: Diazotization

[Primary Aromatic Amine}

(Ar-NH2)
NaNO2, HCI
0-5°C
Step 2: Azo Coupling
Aryl Diazonium Salt Coupling Agent
(Ar-N2+) (e.g., Phenol, Naphthol)

Click to download full resolution via product page
Caption: General reaction pathway for azo dye synthesis.

Characterization of Azo Dyes

A combination of spectroscopic techniques is employed to confirm the structure and purity of
synthesized azo dyes.

Experimental Protocol: Spectroscopic Analysis

1. Ultraviolet-Visible (UV-Vis) Spectroscopy:

¢ Principle: This technique measures the electronic transitions within the molecule. The
extended 1t-system of the azo chromophore results in strong absorption in the visible region,
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which is responsible for the dye's color.[12]

e Method:
o Prepare a dilute solution of the dye in a suitable solvent (e.g., ethanol).

o Record the absorption spectrum over a range of 200-800 nm using a UV-Vis
spectrophotometer.

o ldentify the wavelength of maximum absorbance (Amax). For a black dye like Solvent
Black 46, a broad absorption across the visible spectrum is expected.[12]

2. Fourier-Transform Infrared (FTIR) Spectroscopy:

o Principle: FTIR identifies the functional groups present in a molecule by measuring the
absorption of infrared radiation, which corresponds to specific molecular vibrations.[13]

e Method:
o Prepare a sample, typically as a KBr pellet or a thin film.
o Record the spectrum, usually between 4000 and 400 cm~1.
o Expected Peaks for an Azo Dye:
= ~3100-3000 cm~1 (Aromatic C-H stretch)
» ~1600-1450 cm~! (Aromatic C=C stretch)
s ~1450-1400 cm~* (N=N stretch, often weak or obscured)

» |f present: ~3400 cm~* (O-H or N-H stretch), ~1260-1000 cm~?* (S=0 stretch from
sulfonate group)

3. Nuclear Magnetic Resonance (NMR) Spectroscopy:

e Principle: NMR provides detailed information about the carbon-hydrogen framework of a
molecule. *H NMR identifies the different types of protons and their neighboring
environments, while 13C NMR identifies the different carbon atoms.[14]
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e Method:
o Dissolve the dye in a suitable deuterated solvent (e.g., DMSO-ds).
o Acquire *H and 3C NMR spectra.

o The complex aromatic regions in both spectra would require advanced 2D NMR
techniques for full assignment, but would confirm the presence of the aromatic rings

essential to the structure.

Gzo Dye Synthesis)

Purification
(e.g., Recrystallization)

UV-Vis Spectroscopy FTIR Spectroscopy NMR Spectroscopy
(Identify Amax) (Identify Functional Groups) (Elucidate Structure)

Structural Conflrmatlon
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Caption: Workflow for the synthesis and characterization of azo dyes.

Toxicological Profile and Biological Relevance

For professionals in drug development, understanding the potential biological interactions of a
chemical class is paramount. While specific mechanistic studies on Solvent Black 46 are
lacking, information from its Material Safety Data Sheet (MSDS) and studies on related

compounds can provide valuable insights.
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Reported Toxicology

The MSDS for Solvent Black 46 indicates that it may be harmful by inhalation, ingestion, or
skin absorption.[15] It is listed as a cause of eye and skin irritation and is irritating to mucous
membranes and the upper respiratory tract.[15] Notably, mutagenicity data has been reported,
although specifics are not readily available.[15] The acute oral toxicity (LD50) in rats has been
reported as 8050 mg/kg, suggesting low acute toxicity.[8]

Potential Biological Interactions of Complex Azo Dyes

The relevance of azo dyes to drug development often lies in their potential for biological activity,
which can be both therapeutic and toxic. Metal-complex azo dyes, in particular, have been
investigated for a range of bio-activities.

» Antimicrobial and Antifungal Activity: The chelation of metal ions with azo dyes can enhance
their biological activity. Studies on other novel azo dye complexes have demonstrated their
effectiveness in inhibiting the growth of pathogenic bacteria and fungi.[16][17]

o Anticancer Activity: Some azo dye complexes have shown cytotoxic effects against cancer
cell lines.[16] The proposed mechanisms often involve the molecule's ability to interact with
biological macromolecules.

o DNA Interaction: The planar aromatic structures present in many azo dyes allow them to
intercalate between the base pairs of DNA. This interaction can disrupt DNA replication and
transcription, leading to cytotoxic effects. This is a common mechanism of action for certain
classes of chemotherapy drugs and a potential source of toxicity and mutagenicity.
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Caption: Conceptual pathway for azo dye-induced cytotoxicity via DNA intercalation.

It must be emphasized that these are generalized potential interactions for the broader class of
complex azo dyes. Specific toxicological and mechanistic studies on Solvent Black 46 are
required to ascertain its specific biological activity and risk profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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